Cas no 171426-13-4 (N-Methyl 2-Bromo-5-Fluorobenzamide)

N-Methyl 2-Bromo-5-Fluorobenzamide is a fluorinated benzamide derivative with a bromo substituent at the ortho position relative to the amide group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both bromo and fluoro substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The N-methyl group improves solubility in organic solvents, facilitating handling in synthetic workflows. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science. The compound is typically handled under inert conditions to ensure stability.
N-Methyl 2-Bromo-5-Fluorobenzamide structure
171426-13-4 structure
Product Name:N-Methyl 2-Bromo-5-Fluorobenzamide
CAS No:171426-13-4
MF:C8H7BrFNO
MW:232.049684762955
CID:857001
PubChem ID:21839790
Update Time:2025-05-28

N-Methyl 2-Bromo-5-Fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-fluoro-N-methylbenzamide
    • N-Methyl 2-bromo-5-fluorobenzamide
    • MFCD09475889
    • BS-27384
    • DTXSID30618697
    • AKOS000170603
    • N-methyl-2-bromo-5-fluorobenzamide
    • CS-0205646
    • DB-361389
    • SCHEMBL7499222
    • Z166966820
    • 171426-13-4
    • 2-Bromo-5-fluoro-N-methylbenzamide98%
    • 2-Bromo-5-fluoro-N-methylbenzamide 98%
    • N-Methyl 2-Bromo-5-Fluorobenzamide
    • MDL： N182050
    • Inchi： 1S/C8H7BrFNO/c1-11-8(12)6-4-5(10)2-3-7(6)9/h2-4H,1H3,(H,11,12)
    • InChI Key： HITYBKUDPXVEEO-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1C(NC)=O)F

Computed Properties

  • Exact Mass: 230.97000
  • Monoisotopic Mass: 230.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2
  • XLogP3: 2

Experimental Properties

  • PSA: 29.10000
  • LogP: 2.33870

N-Methyl 2-Bromo-5-Fluorobenzamide Security Information

  • Hazardous Material Identification： Xi

N-Methyl 2-Bromo-5-Fluorobenzamide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Methyl 2-Bromo-5-Fluorobenzamide Pricemore >>

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